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Compound of Interest

Compound Name: 1-Bromo-3,5-diiodobenzene

Cat. No.: B120974

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Bromo-3,5-diiodobenzene.
Adherence to these protocols is essential for ensuring laboratory safety and minimizing
exposure risks.

Hazard Summary

1-Bromo-3,5-diiodobenzene is a chemical compound that presents several hazards. It is
known to cause skin irritation and serious eye irritation.[1][2] Inhalation of its dust or fumes may
lead to respiratory irritation.[2] Therefore, the use of appropriate personal protective equipment
(PPE) and adherence to safe handling procedures are mandatory.

Hazard Classification Table

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation 2

irritation
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation

Data sourced from multiple safety data sheets.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against chemical exposure. The

following equipment must be utilized at all times when handling 1-Bromo-3,5-diiodobenzene.

Required PPE Table

Protection Type

Required Equipment

Specifications and
Remarks

Eye/Face Protection

Safety goggles with side-
shields or a face shield

Must conform to EN 166 (EU)
or NIOSH (US) standards.[3]

Safety glasses are insufficient.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile) and a lab coat

Impervious and fire/flame
resistant clothing is
recommended for enhanced

protection.[3]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood

If ventilation is inadequate or
irritation is experienced, a full-

face respirator should be used.

[3]

Foot Protection

Closed-toe shoes

Standard laboratory practice to

protect against spills.[3]

Operational and Disposal Plan

A systematic approach to handling and disposal is critical for safety and environmental

protection.

Step-by-Step Handling Procedure

e Preparation:

o Ensure a safety shower and eyewash station are readily accessible.

o Verify that the chemical fume hood is functioning correctly.
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o Gather all necessary PPE and ensure it is in good condition.

o Prepare all necessary equipment and reagents before handling the chemical.

e Handling:

o Always handle 1-Bromo-3,5-diiodobenzene within a certified chemical fume hood to
avoid inhalation of dust or vapors.[1][3]

o Avoid direct contact with skin, eyes, and clothing.[1]
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]
o Keep the container tightly closed when not in use to prevent the release of fumes.[1]
o Minimize dust generation and accumulation.[4]
e Storage:
o Store in a cool, dry, and well-ventilated area away from incompatible substances.[1][4]

o Keep the container tightly sealed.[1][4]

First Aid Measures
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Exposure Route First Aid Protocol

Immediately wash the affected area with plenty
Skin Contact of soap and water.[1] If skin irritation occurs,

seek medical attention.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ] o o )
do. Continue rinsing.[4] If eye irritation persists,

get medical advice.[1]

Move the person to fresh air and keep them
Inhalation comfortable for breathing.[4] If you feel unwell,

call a poison center or doctor.[4]

Rinse mouth with water. Seek immediate

Ingestion . .
medical attention.

Disposal Plan

» All waste materials, including contaminated PPE and empty containers, must be disposed of

as hazardous waste.

» Dispose of the contents and container in accordance with local, regional, and national
regulations at an approved waste disposal plant.[1][4]

e Do not allow the product to enter drains, other waterways, or soil.[4]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 1-Bromo-3,5-
diiodobenzene in a laboratory setting.
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Caption: Workflow for safe handling of 1-Bromo-3,5-diiodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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